Cas no 2229666-57-1 (1-(2-phenylethenyl)cyclobutan-1-amine)

• Product Name: 1-(2-phenylethenyl)cyclobutan-1-amine
• CAS No: 2229666-57-1
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6219551
• PubChem ID: 165691683
• Update Time: 2025-05-20

1-(2-phenylethenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethenyl)cyclobutan-1-amine
• EN300-1860614
• 2229666-57-1

• Inchi： 1S/C12H15N/c13-12(8-4-9-12)10-7-11-5-2-1-3-6-11/h1-3,5-7,10H,4,8-9,13H2/b10-7+
• InChI Key： ZZDFYTLSEGQQFJ-JXMROGBWSA-N
• SMILES： NC1(/C=C/C2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-phenylethenyl)cyclobutan-1-amine

1-(2-Phenylethenyl)cyclobutan-1-amine (CAS 2229666-57-1): A Comprehensive Overview

The compound 1-(2-phenylethenyl)cyclobutan-1-amine (CAS 2229666-57-1) is an intriguing organic molecule that has garnered attention in various scientific and industrial applications. This cyclobutane derivative features a unique structural motif, combining a phenylvinyl group with an amine-functionalized cyclobutane ring. Its molecular architecture makes it particularly interesting for researchers exploring novel pharmaceutical intermediates, material science applications, and organic synthesis methodologies.

Chemically, 1-(2-phenylethenyl)cyclobutan-1-amine belongs to the class of amine-substituted cyclobutanes, which are known for their strained ring systems and potential biological activity. The presence of both the aromatic phenyl group and the electron-rich amine functionality creates interesting electronic properties that can be exploited in various chemical transformations. Recent studies have shown that such strained ring systems can serve as valuable building blocks in medicinal chemistry, particularly in the development of small molecule therapeutics targeting neurological disorders.

One of the most significant applications of CAS 2229666-57-1 lies in its potential as a pharmacophore in drug discovery. The cyclobutane scaffold has gained prominence in recent years due to its ability to modulate drug-like properties while maintaining metabolic stability. Pharmaceutical researchers are particularly interested in how the 1-(2-phenylethenyl)cyclobutan-1-amine structure might interact with biological targets, especially in the context of neurotransmitter receptors and enzyme inhibition.

In material science, 1-(2-phenylethenyl)cyclobutan-1-amine has shown promise as a precursor for advanced polymeric materials. The combination of its rigid cyclobutane core and conjugated phenylvinyl group makes it suitable for creating novel photoresponsive materials and liquid crystal displays. Recent patent literature suggests potential applications in organic electronics, where its unique electronic properties could contribute to the development of more efficient organic light-emitting diodes (OLEDs).

The synthesis of 1-(2-phenylethenyl)cyclobutan-1-amine typically involves [2+2] cycloaddition reactions or ring-closing metathesis strategies, followed by appropriate functional group transformations. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Researchers have developed several catalytic methods for producing this compound with high enantioselectivity, which is crucial for its potential pharmaceutical applications.

From a commercial perspective, CAS 2229666-57-1 has seen increasing demand in the fine chemicals market. The global market for specialty amines and cyclobutane derivatives is projected to grow significantly, driven by expanding applications in drug discovery and advanced materials. Several custom synthesis companies now offer 1-(2-phenylethenyl)cyclobutan-1-amine as part of their catalog, catering to both academic and industrial researchers.

Recent scientific literature highlights the potential of 1-(2-phenylethenyl)cyclobutan-1-amine in addressing current challenges in medicinal chemistry. Its structural features make it a promising candidate for developing new generation therapeutics, particularly in areas like neurodegenerative diseases and chronic pain management. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability is of particular interest to pharmaceutical researchers.

In the context of organic electronics, the conjugated system of 1-(2-phenylethenyl)cyclobutan-1-amine offers unique electronic properties that could enhance the performance of organic semiconductors. Researchers are investigating its potential in molecular electronics and photovoltaic applications, where its charge transport characteristics might lead to more efficient energy conversion devices.

The analytical characterization of 1-(2-phenylethenyl)cyclobutan-1-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are critical for its various applications. Recent advances in analytical chemistry have enabled more precise characterization of such strained ring systems, facilitating their use in high-value applications.

Looking forward, the scientific community anticipates growing interest in 1-(2-phenylethenyl)cyclobutan-1-amine and related compounds. The convergence of medicinal chemistry, materials science, and catalysis research suggests that this molecule will continue to be an important subject of study. As synthetic methodologies improve and our understanding of its properties deepens, we can expect to see new applications emerge in fields ranging from drug development to advanced functional materials.